Cas no 1849334-41-3 (3-(1-Ethylcyclopropyl)prop-2-ynoic acid)

• Product Name: 3-(1-Ethylcyclopropyl)prop-2-ynoic acid
• CAS No: 1849334-41-3
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• MDL: MFCD29976223
• CID: 5617251
• PubChem ID: 71434863
• Update Time: 2025-11-02

3-(1-Ethylcyclopropyl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethylcyclopropyl)prop-2-ynoic acid
• 2-Propynoic acid, 3-(1-ethylcyclopropyl)-
• EN300-2989793
• 1849334-41-3
• 3-(1-Ethylcyclopropyl)prop-2-ynoic acid

• MDL： MFCD29976223
• Inchi： 1S/C8H10O2/c1-2-8(5-6-8)4-3-7(9)10/h2,5-6H2,1H3,(H,9,10)
• InChI Key： ZLZYIAKHQVHADF-UHFFFAOYSA-N
• SMILES： OC(C#CC1(CC)CC1)=O

Computed Properties

• Exact Mass: 138.068079557g/mol
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 251.2±7.0 °C(Predicted)
• pka: 2.51±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Cycloalkanes

Additional information on 3-(1-Ethylcyclopropyl)prop-2-ynoic acid

Comprehensive Overview of 3-(1-Ethylcyclopropyl)prop-2-ynoic acid (CAS No. 1849334-41-3): Properties, Applications, and Industry Relevance

3-(1-Ethylcyclopropyl)prop-2-ynoic acid (CAS No. 1849334-41-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This cyclopropyl-containing alkyne carboxylic acid derivative exhibits intriguing reactivity patterns, making it valuable for drug discovery and material science applications. The compound's molecular formula and steric configuration contribute to its growing popularity in medicinal chemistry as a building block for bioactive molecules.

Recent studies highlight the compound's potential in developing enzyme inhibitors and small molecule therapeutics, particularly for targeting metabolic disorders. The ethylcyclopropyl group enhances metabolic stability compared to linear alkyl chains, addressing a common challenge in drug development. Researchers are exploring its use in click chemistry applications, where the propynoic acid moiety serves as a versatile handle for bioconjugation.

The synthesis of 3-(1-Ethylcyclopropyl)prop-2-ynoic acid typically involves Sonogashira coupling or cyclopropanation strategies, with purity levels exceeding 98% in commercial preparations. Analytical characterization by NMR spectroscopy and mass spectrometry confirms the compound's structural integrity. Its physicochemical properties, including moderate water solubility and lipophilicity (predicted logP ~2.1), make it suitable for various formulation development scenarios.

In the context of green chemistry trends, this compound demonstrates advantages in atom economy compared to bulkier analogs. The pharmaceutical industry values its potential for creating fragment-based drug design libraries, particularly for protein-protein interaction targets. Computational studies suggest favorable molecular docking characteristics with several biological targets, though clinical validation remains ongoing.

Emerging applications include its use as a precursor for functional materials in organic electronics, where the conjugated system contributes to charge transport properties. The compound's stability under ambient conditions and compatibility with common organic solvents enhance its utility in laboratory settings. Quality control specifications typically require HPLC analysis with stringent limits on process-related impurities.

From a supply chain perspective, 1849334-41-3 is increasingly available from specialized chemical suppliers with custom synthesis capabilities. Storage recommendations generally suggest inert atmosphere conditions at -20°C for long-term preservation. The compound's safety profile has been documented in preliminary toxicological assessments, showing favorable results for research-scale handling.

Future research directions may explore its incorporation into biodegradable polymers or as a modifier for surface coatings. The structure-activity relationship of derivatives continues to be an active area of investigation, particularly for central nervous system applications. As synthetic methodology advances, more efficient routes to this valuable intermediate are expected to emerge.

For researchers considering 3-(1-Ethylcyclopropyl)prop-2-ynoic acid in their work, proper risk assessment and waste disposal protocols should be followed according to institutional guidelines. The compound represents an excellent example of how molecular complexity can be strategically incorporated to address contemporary challenges in chemical biology and materials innovation.